Cas no 956782-17-5 ((2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile)

The compound (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile is a structurally complex organic molecule featuring a pyrazole core with biphenyl and phenyl substituents, along with a conjugated acrylonitrile moiety. Its extended π-conjugation and electron-withdrawing nitrile group suggest potential utility in materials science, particularly in optoelectronic applications such as organic semiconductors or light-emitting diodes (OLEDs). The presence of methoxy and biphenyl groups may enhance solubility and film-forming properties, while the rigid framework could contribute to thermal stability. Further investigation into its photophysical and electrochemical properties would be necessary to fully characterize its performance in advanced functional materials.

(2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile structure

956782-17-5 structure

Product Name:(2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile

CAS No:956782-17-5

MF:C₃₁H₂₃N₃O

MW:453.533827066422

CID:5027397

Update Time:2025-06-14

(2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

- (2Z)-3-(3-{[1,1'-biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile
- (Z)-3-(3-[1,1'-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile
- (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile
- Inchi： 1S/C31H23N3O/c1-35-30-14-8-11-26(20-30)27(21-32)19-28-22-34(29-12-6-3-7-13-29)33-31(28)25-17-15-24(16-18-25)23-9-4-2-5-10-23/h2-20,22H,1H3/b27-19+
- InChI Key： VYIDHDYMAFIHDW-ZXVVBBHZSA-N
- SMILES： O(C)C1=CC=CC(=C1)/C(/C#N)=C/C1=CN(C2C=CC=CC=2)N=C1C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 35
Rotatable Bond Count: 6
Complexity: 736
XLogP3: 6.9
Topological Polar Surface Area: 50.8

(2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	12T-0233-1MG	(Z)-3-(3-[1,1′-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile	956782-17-5	>90%	1mg	£28.00	2025-02-09
Key Organics Ltd	12T-0233-5MG	(Z)-3-(3-[1,1′-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile	956782-17-5	>90%	5mg	£35.00	2025-02-09
Key Organics Ltd	12T-0233-10MG	(Z)-3-(3-[1,1′-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile	956782-17-5	>90%	10mg	£48.00	2025-02-09
Key Organics Ltd	12T-0233-50MG	(Z)-3-(3-[1,1′-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile	956782-17-5	>90%	50mg	£77.00	2025-02-09
Key Organics Ltd	12T-0233-100MG	(Z)-3-(3-[1,1′-biphenyl]-4-yl-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)-2-propenenitrile	956782-17-5	>90%	100mg	£110.00	2025-02-09

(2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile

Research Brief on (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile (CAS: 956782-17-5)

Recent studies on the compound (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile (CAS: 956782-17-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its biological activities, particularly in the context of kinase inhibition and anticancer properties. The following research brief synthesizes the latest findings and provides insights into its mechanism of action, therapeutic potential, and future research directions.

The compound's structure, featuring a biphenyl-pyrazole core and a methoxyphenylprop-2-enenitrile moiety, suggests its ability to interact with specific biological targets. Recent in vitro studies have demonstrated its potent inhibitory effects on certain tyrosine kinases, which are implicated in various cancer pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant activity against EGFR (Epidermal Growth Factor Receptor) mutants, with IC50 values in the nanomolar range. This positions it as a potential lead compound for the development of next-generation kinase inhibitors.

Further investigations into the compound's pharmacokinetic properties have revealed promising results. A preclinical study conducted in 2024 evaluated its bioavailability and metabolic stability, showing favorable absorption and distribution profiles in rodent models. The compound's half-life and clearance rates were found to be within acceptable ranges for further development. However, challenges such as potential off-target effects and toxicity profiles remain to be addressed in subsequent studies.

In addition to its kinase inhibitory properties, recent research has explored the compound's anti-inflammatory potential. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to modulate NF-κB signaling pathways, suggesting applications in inflammatory diseases. The dual functionality of this compound—targeting both kinase pathways and inflammatory mediators—makes it a versatile candidate for multifactorial diseases like rheumatoid arthritis and certain cancers.

Despite these promising findings, gaps in the research remain. For example, the exact binding interactions between the compound and its targets require further elucidation through crystallographic studies. Additionally, more comprehensive in vivo studies are needed to validate its efficacy and safety in disease models. Future research directions may include structural optimization to enhance selectivity and reduce potential side effects, as well as exploring combination therapies with existing drugs.

In conclusion, (2Z)-3-(3-{[1,1'-Biphenyl]-4-yl}-1-phenyl-1H-pyrazol-4-yl)-2-(3-methoxyphenyl)prop-2-enenitrile (CAS: 956782-17-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, combined with its favorable pharmacokinetic properties, underscore its potential as a therapeutic agent. Continued investigation into its mechanisms and applications will be crucial for translating these findings into clinical benefits.